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Compound of Interest

Compound Name: (S)-1-Cyclopentyl-ethylamine
CAS No.: 150852-71-4
Cat. No.: B3242320

Get Quote

Executive Summary

(S)-1-Cyclopentyl-ethylamine (CAS: 150852-71-4) is a high-value chiral building block
extensively utilized in the synthesis of small-molecule inhibitors, particularly those targeting the
Janus Kinase (JAK) pathway and Chemokine Receptors (CCR). Its structural moti—a chiral
ethylamine tethered to a lipophilic cyclopentyl ring—provides critical hydrophobic interactions
within the ATP-binding pockets of kinases and the transmembrane domains of GPCRs, often
enhancing potency and metabolic stability compared to linear alkyl analogs.

This guide details the critical quality attributes (CQAS) of this intermediate, a biocatalytic
protocol for its optical resolution, and a standardized reductive amination workflow for its
incorporation into pharmaceutical scaffolds.

Chemical Identity & Properties
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Property Specification

Chemical Name (S)-1-Cyclopentyl-ethylamine

CAS Number 150852-71-4 (Free Base)

Molecular Formula C7HisN

Molecular Weight 113.20 g/mol

Chirality (S)-Enantiomer

Appearance Colorless to pale yellow liquid

Boiling Point 140-142 °C (at 760 mmHg)
Solubility Miscible in MeOH, DCM, THF, EtOAc
pKa ~10.5 (Conjugate acid)

Strategic Application in Drug Design

The (S)-1-cyclopentyl-ethyl moiety serves as a "privileged substructure” in medicinal chemistry.
Its application is driven by two key factors:

o Conformational Restriction: The cyclopentyl ring limits the rotatable bonds compared to an n-
heptyl chain, reducing the entropic penalty upon binding to the target protein.

e Chiral Recognition: In JAK1/JAK2 inhibitors, the (S)-configuration often directs the amine
substituent toward a specific hydrophobic pocket (e.g., the P-loop or solvent-exposed front),
significantly boosting selectivity over other kinase isoforms.

Mechanistic Pathway & Workflow

The following diagram illustrates the workflow from the racemic precursor to the final active
pharmaceutical ingredient (API) scaffold.
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Figure 1: Critical path workflow for generating high-purity chiral intermediates from racemic
starting materials.

Experimental Protocols
Protocol A: Biocatalytic Resolution of Racemic Amine

Objective: To isolate (S)-1-Cyclopentyl-ethylamine with >99% enantiomeric excess (ee) from
racemic material.

Rationale: Chemical resolution using tartaric acid is often inefficient for this specific amine.
Enzymatic kinetic resolution using Candida antarctica Lipase B (CAL-B) is preferred due to its
high E-value (enantioselectivity factor), allowing the (S)-amine to remain unreacted while the
(R)-amine is selectively acylated.

Reagents:

Racemic 1-Cyclopentyl-ethylamine (100 mmol)

Ethyl Acetate (Acyl donor & Solvent, 500 mL)

Immobilized CAL-B (e.g., Novozym 435, 2.0 g)

MTBE (Methyl tert-butyl ether)

Procedure:
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Setup: In a 1L round-bottom flask, dissolve racemic 1-Cyclopentyl-ethylamine (11.3 g, 100
mmol) in MTBE (200 mL).

Acyl Donor Addition: Add Ethyl Acetate (20 mL, excess) to the solution.
Enzyme Addition: Add immobilized CAL-B (2.0 g).

Incubation: Stir the suspension gently (orbital shaker preferred) at 30°C. Monitor the reaction
by chiral GC or HPLC.

o Checkpoint: The reaction typically reaches 50% conversion (theoretical maximum for
resolution) in 12—-24 hours. The (R)-enantiomer is converted to the acetamide, while the
(S)-enantiomer remains as the free amine.

Filtration: Filter off the enzyme beads (can be recycled).
Separation:
o Concentrate the filtrate.

o Dissolve the residue in 1M HCI (100 mL). The (S)-amine forms a water-soluble salt. The
(R)-acetamide remains organic.

o Extract with DCM (3 x 50 mL) to remove the (R)-acetamide.

Isolation: Basify the aqueous layer with 4M NaOH to pH >12. Extract the free (S)-amine with
MTBE (3 x 50 mL).

Drying: Dry combined organic layers over Na=SOa4 and concentrate in vacuo.

Yield: ~35-40% (relative to racemate). ee: >98%.

Protocol B: Reductive Amination (Coupling)

Objective: Coupling (S)-1-Cyclopentyl-ethylamine to a heteroaryl aldehyde to form a
secondary amine scaffold.
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Rationale: Sodium triacetoxyborohydride (STAB) is used as the reducing agent because it is
mild and selective for imines over aldehydes/ketones, minimizing side reactions (e.g., direct
reduction of the aldehyde to alcohol).

Reagents:

(S)-1-Cyclopentyl-ethylamine (1.2 equiv)

Heteroaryl Aldehyde (e.g., 4-Formyl-1H-pyrazole derivative) (1.0 equiv)

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

Acetic Acid (catalytic, 1-2 drops)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (anhydrous)
Procedure:
e Imine Formation:

o Charge a reaction vessel with the Heteroaryl Aldehyde (1.0 mmol) and DCM (10 mL).

[e]

Add (S)-1-Cyclopentyl-ethylamine (1.2 mmol).

o

Add catalytic Acetic Acid.

[¢]

Stir at room temperature for 1-2 hours under Nitrogen.

[e]

Checkpoint: Monitor by TLC or LC-MS. Disappearance of aldehyde and formation of the
imine (often a shift in UV retention) indicates readiness.

e Reduction:
o Cool the mixture to 0°C.
o Add Sodium Triacetoxyborohydride (STAB) (1.5 mmol) portion-wise.

o Allow the reaction to warm to room temperature and stir overnight (12—-16 h).
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e Quench & Workup:
o Quench with Saturated NaHCOs solution (10 mL). Stir vigorously for 15 mins.
o Separate phases. Extract aqueous layer with DCM (2 x 10 mL).
o Wash combined organics with Brine, dry over MgSOa.[1]
 Purification:
o Concentrate crude material.
o Purify via Flash Column Chromatography (typically MeOH/DCM gradient).

Analytical Quality Control

To ensure the integrity of the chiral center is maintained throughout the synthesis, the following
HPLC method is recommended.

Method Parameters:

¢ Instrument: HPLC with UV Detector (210/254 nm)

Column: Chiralpak IG or AD-H (4.6 x 250 mm, 5 um)

Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)

Flow Rate: 1.0 mL/min

Temperature: 25°C

Expected Retention:
o (R)-Enantiomer: ~8.5 min

o (S)-Enantiomer: ~10.2 min (Confirm with standards)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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